Assembly of multi-walled carbon nanotubes–ZnSe quantum dot hybrids for a paeonol electrochemical sensor

Analytical Methods Pub Date: 2014-03-26 DOI: 10.1039/C4AY00684D

Abstract

Hybrid materials formed from acid functionalized multi-walled carbon nanotubes (MWCNTs) and glutathione (GSH)-capped ZnSe quantum dots (ZnSe QDs) were prepared by a non-covalent self-assembly method. Black spots decorated on the surface of MWCNTs under transmission electron microscopy (TEM) demonstrate successful attachment of ZnSe QDs on the surface of MWCNTs. The obtained ZnSe QD–MWCNTs can accelerate greatly the transfer rate of electrons and showed an obvious synergistic electrocatalytic effect for the oxidation of paeonol (PN). Based on this electrocatalytic activity, a novel electrochemical sensor was established. Under the optimum conditions, the peak currents had a good linear relationship with the concentration of PN in the ranges of 0.06 to 10.0 μM and 10.0 to 50.0 μM. The detection limit was reduced at 0.04 μM. The established sensing platform was applied to the determination of PN in pharmaceutical and clinical analyses with satisfactory recoveries.

Graphical abstract: Assembly of multi-walled carbon nanotubes–ZnSe quantum dot hybrids for a paeonol electrochemical sensor
Assembly of multi-walled carbon nanotubes–ZnSe quantum dot hybrids for a paeonol electrochemical sensor
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